2-hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium

• Molecular Formula: C11H17N2O3+
• Molecular Weight: 225.26 g/mol
• IUPAC Name: [2-hydroxy-2-(3-nitrophenyl)ethyl]-trimethylazanium
• InChI: InChI=1S/C11H17N2O3/c1-13(2,3)8-11(14)9-5-4-6-10(7-9)12(15)16/h4-7,11,14H,8H2,1-3H3/q+1
• InChI Key: DWXTUOMQINKDRD-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)CC(C1=CC(=CC=C1)[N+](=O)[O-])O

Description

2-Hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium is a chemical compound with the molecular formula C11H17N2O3. It is known for its unique structure, which includes a hydroxy group, a trimethylammonium group, and a nitrophenyl group.

Preparation Methods

The synthesis of 2-hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium can be achieved through several synthetic routes. One common method involves the reaction of 3-nitrobenzaldehyde with trimethylamine in the presence of a reducing agent such as sodium borohydride. The reaction is typically carried out in an organic solvent like ethanol under reflux conditions. The product is then purified through recrystallization or column chromatography .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

2-Hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trimethylammonium group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with biological molecules, while the nitrophenyl group can participate in various chemical interactions. The trimethylammonium group can enhance the compound’s solubility and facilitate its transport across cell membranes .

Comparison with Similar Compounds

2-Hydroxy-N,N,N-trimethyl-2-(3-nitrophenyl)ethanaminium can be compared with similar compounds such as:

2-Hydroxy-N,N,N-trimethyl-2-(4-nitrophenyl)ethanaminium: This compound has a similar structure but with the nitro group in the para position, which can affect its chemical reactivity and biological activity.

2-Hydroxy-N,N,N-trimethyl-2-(2-nitrophenyl)ethanaminium: The nitro group in the ortho position can lead to different steric and electronic effects, influencing the compound’s properties.

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties.